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Compound of Interest

Compound Name: 2-Methyl-5-nitro-1-vinylimidazole

Cat. No.: B3352619 Get Quote

Executive Summary: A thorough review of scientific literature and chemical databases reveals a

significant gap in the available physicochemical data for 2-Methyl-5-nitro-1-vinylimidazole
(CAS No. 5006-79-1). Specifically, no quantitative solubility data in common organic solvents

has been publicly reported. This guide provides an overview of the available qualitative

solubility information for the closely related precursor, 2-Methyl-5-nitroimidazole, which may

serve as a preliminary reference. Furthermore, a detailed experimental protocol for determining

solubility via the isothermal saturation method is presented to empower researchers to

generate the necessary data for this compound of interest.

Introduction
2-Methyl-5-nitro-1-vinylimidazole is a nitroimidazole derivative. The broader class of

nitroimidazoles is of significant interest in the pharmaceutical industry, known for their

applications as antimicrobial and radiosensitizing agents. The solubility of an active

pharmaceutical ingredient (API) is a critical parameter that influences its bioavailability,

formulation development, and purification processes. Understanding the solubility profile in

various organic solvents is essential for researchers in drug discovery, process chemistry, and

formulation science. This document addresses the current state of knowledge regarding the

solubility of 2-Methyl-5-nitro-1-vinylimidazole and provides a practical framework for its

experimental determination.
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Solubility of the Related Precursor: 2-Methyl-5-
nitroimidazole
While data for the title compound is unavailable, information exists for its non-vinylated analog,

2-Methyl-5-nitroimidazole (CAS No. 696-23-1). It is crucial to note that the addition of the vinyl

group can alter the physicochemical properties, including solubility. The data below should be

used with caution as a potential indicator, not as a direct substitute.

Qualitative solubility data for 2-Methyl-5-nitroimidazole suggests it has limited solubility in non-

polar solvents and higher affinity for polar and alkaline media.

Solvent/Solution Type Reported Solubility

Water Sparingly soluble / Insoluble

Ethanol Slightly soluble

Dimethylformamide (DMF)
A 5% w/v solution is reported to be clear,

indicating good solubility.[1]

Aqueous Alkali Solutions Soluble[1]

Diluted Acid Solutions Easily soluble

Experimental Protocol for Solubility Determination
The following section outlines a standard and reliable method for determining the solubility of a

solid compound like 2-Methyl-5-nitro-1-vinylimidazole in various organic solvents. The

isothermal saturation method is a widely accepted technique for generating accurate solubility

data.

Isothermal Saturation Method
This method involves saturating a solvent with the solute at a constant temperature and then

determining the concentration of the solute in the saturated solution.

Materials and Equipment:

2-Methyl-5-nitro-1-vinylimidazole (solute)
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Selected organic solvents (e.g., ethanol, methanol, acetone, ethyl acetate, chloroform,

hexane)

Thermostatic shaker bath or incubator

Analytical balance (±0.1 mg)

Vials with screw caps

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer.

Procedure:

Preparation: Add an excess amount of 2-Methyl-5-nitro-1-vinylimidazole to a series of

vials. The excess solid is crucial to ensure that saturation is reached.

Solvent Addition: Add a known volume or mass of the desired organic solvent to each vial.

Equilibration: Securely cap the vials and place them in a thermostatic shaker bath set to the

desired temperature (e.g., 25 °C or 37 °C). Allow the mixtures to shake for a sufficient time

(e.g., 24-72 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, stop the shaking and allow the vials to rest in the

thermostatic bath for at least 2 hours to allow the excess solid to settle.

Sampling: Carefully withdraw a sample from the clear supernatant of each vial using a

syringe. Immediately pass the sample through a syringe filter to remove any undissolved

solid particles.

Dilution: Accurately dilute the filtered, saturated solution with a suitable solvent (often the

same solvent or a mobile phase component) to a concentration that falls within the linear

range of the analytical method.
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Quantification: Analyze the concentration of the diluted sample using a pre-validated

analytical method, such as HPLC-UV or UV-Vis spectrophotometry.

Calculation: Calculate the solubility (S) using the following formula, accounting for the

dilution factor: S = C_diluted × Dilution Factor The solubility is typically expressed in units of

mg/mL, g/L, or mol/L.

Visualization of Experimental Workflow
The logical flow of the isothermal saturation method is depicted in the diagram below.
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Add excess solute to vials

Solvent Addition:
Add known volume of solvent
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concentration

Quantification:
Analyze concentration

(e.g., HPLC-UV)

Calculation:
Determine solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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